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Compound of Interest

Compound Name: 3-Sulfopropyl acrylate

Cat. No.: B12805799 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Sulfopropyl Acrylate Potassium

Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Sulfopropyl acrylate
potassium salt (CAS RN: 31098-20-1), a functional monomer frequently used in the synthesis

of hydrogels and polymers for biomedical applications, including drug delivery systems and

tissue engineering.[1][2][3] Adherence to strict safety protocols is essential when working with

this compound to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Classification
3-Sulfopropyl acrylate potassium salt is considered a hazardous substance.[4] It is classified

as an irritant and may cause allergic skin reactions. The Globally Harmonized System (GHS)

classifications are summarized below.

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[5]

Serious Eye Damage/Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation.[5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[5]

Hazardous to the Aquatic

Environment (Long-term)
3

H412: Harmful to aquatic life

with long lasting effects.[3]

Signal Word: Warning[3][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Sulfopropyl acrylate potassium salt

is crucial for its safe handling and storage.

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to almost white powder or crystal.[3][6]

Molecular Formula C6H9KO5S[3]

Molecular Weight 232.30 g/mol [4]

CAS Number 31098-20-1[5]

Melting Point 302 °C (decomposes)[5]

Solubility Soluble in water.[3][4]

Vapor Pressure Negligible[4]

Flash Point Not applicable[5]

Storage Class 11 (Combustible Solids)[5]

Toxicological Information
Exposure to 3-Sulfopropyl acrylate potassium salt can cause irritation to the skin, eyes, and

respiratory system.[4] It may also cause an allergic skin reaction in sensitized individuals.[3]

Eye Contact: Can cause serious irritation and potential damage.[4]

Skin Contact: Causes skin irritation.[5] Prolonged contact may lead to inflammation or

accentuate pre-existing dermatitis.[4] May cause an allergic skin reaction. Entry through

wounds or abrasions may lead to systemic effects.[4]

Inhalation: Can cause respiratory irritation.[4] Inhaling dust may lead to further lung damage,

especially for individuals with impaired respiratory function.[4]

Ingestion: Not classified as harmful by ingestion based on available evidence.[4] However, it

is advisable to seek medical attention if ingested.[7]

Chronic Effects: Long-term exposure may result in respiratory issues.[4] There is limited

evidence suggesting that repeated skin contact may lead to sensitization in some individuals.

[4]
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Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and maintain the

chemical's stability.

Handling
Personal Contact: Avoid all personal contact, including inhalation of dust.[4]

Ventilation: Use in a well-ventilated area or under a chemical fume hood.[7][8] Provide

appropriate exhaust ventilation where dust is formed.[7]

Ignition Sources: Keep away from heat, sparks, and open flames.[8] Avoid generating dust

clouds, which can form explosive mixtures with air.[4]

Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the

workday.[7] Do not eat, drink, or smoke when using this product.[9] Contaminated work

clothing should not be allowed out of the workplace.
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Safe Handling Workflow

Preparation & PPE

Chemical Handling

Ensure proper PPE
(gloves, goggles, lab coat)

Use in Ventilated Area

Avoid dust creation
& inhalation

Storage

After use

Cleanup & Waste Disposal

Immediately after use

Seal container tightly
Store in cool, dry place

End of Procedure

Dispose of waste
per regulations

Click to download full resolution via product page

Caption: Workflow for safely handling 3-Sulfopropyl acrylate.
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Storage
Conditions: Store in a cool, well-ventilated place.[8][9] Keep containers tightly closed in a dry

environment.[8] The product is sensitive to light, heat, and moisture.[6]

Incompatibilities: Avoid contamination with oxidizing agents (e.g., nitrates, peroxides), strong

acids, and strong bases, as this can cause violent or explosive polymerization.[4][9]

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Recommended Personal Protective Equipment

Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

goggles.[4][7]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[5] Wear protective clothing or a lab coat.[4]

Respiratory Protection
For operations generating dust, use a NIOSH-

approved N95 dust mask or higher.[5]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://scipoly.com/wp-content/uploads/2020/09/m228-sds-1.pdf
https://www.nj.gov/education/broadcasts/2021/april/HandSanitizerSafetyDataSheet.pdf
https://scipoly.com/wp-content/uploads/2020/09/m228-sds-1.pdf
https://www.alfa-chemistry.com/product/sulfopropyl-acrylate-potassium-cas-31098-20-1-444932.html
https://datasheets.scbt.com/sc-231926.pdf
https://www.nj.gov/education/broadcasts/2021/april/HandSanitizerSafetyDataSheet.pdf
https://datasheets.scbt.com/sc-231926.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00323Q.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/251631
https://datasheets.scbt.com/sc-231926.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/251631
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12805799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Response by Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep warm and rested.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if possible.

Rinse mouth with water.
Give a glass of water.

Seek Medical Attention

If breathing is difficult If irritation or rash occurs Continue rinsing If feeling unwell

Spill Detected

Minor Spill

Major Spill

Clean up immediately.
Avoid breathing dust.

Wear PPE.

Advise personnel in area.
Alert Emergency Responders.

Evacuate personnel.
Ensure adequate ventilation.

Use personal protective equipment.
Sweep up and shovel.

Place in closed containers for disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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